Cas no 494868-92-7 (6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester)

• Product Name: 6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester
• CAS No: 494868-92-7
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 1066908
• PubChem ID: 67545162
• Update Time: 2025-04-20

6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester
• Ethyl 4-acetyloxy-1-benzofuran-6-carboxylate
• LTRZBEORJCTYEO-UHFFFAOYSA-N
• ethyl 4-(acetyloxy)benzofuran-6-carboxylate
• DB-220603
• SCHEMBL2813926
• DTXSID20737487
• 494868-92-7
• Ethyl 4-(acetyloxy)-1-benzofuran-6-carboxylate
• Ethyl 4-acetoxybenzofuran-6-carboxylate

• MDL： MFCD28359488
• Inchi： 1S/C13H12O5/c1-3-16-13(15)9-6-11-10(4-5-17-11)12(7-9)18-8(2)14/h4-7H,3H2,1-2H3
• InChI Key： LTRZBEORJCTYEO-UHFFFAOYSA-N
• SMILES： O1C=CC2C(=CC(C(=O)OCC)=CC1=2)OC(C)=O

Computed Properties

• Exact Mass: 248.06846
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• PSA: 65.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans